Cas no 2137694-02-9 (Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy-)

• Product Name: Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy-
• CAS No: 2137694-02-9
• MF: C₇H₁₃F₃N₂O₂
• MW: 214.185532331467
• CID: 5278300
• Update Time: 2025-10-11

Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy-

• Inchi： 1S/C7H13F3N2O2/c1-14-3-2-6(13)12-4-5(11)7(8,9)10/h5H,2-4,11H2,1H3,(H,12,13)
• InChI Key： ODHVURITORYSIZ-UHFFFAOYSA-N
• SMILES： C(NCC(N)C(F)(F)F)(=O)CCOC

Additional information on Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy-

Research Brief on Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- (CAS: 2137694-02-9): Recent Advances and Applications

Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- (CAS: 2137694-02-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoropropyl and methoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and optimization strategies for Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy-. The researchers highlighted the compound's improved stability and bioavailability compared to its non-fluorinated analogs, attributing these enhancements to the presence of the trifluoromethyl group. The study also demonstrated its efficacy in inhibiting specific enzyme targets involved in inflammatory pathways, suggesting potential applications in autoimmune diseases and chronic inflammation.

In another groundbreaking study, researchers investigated the compound's role as a modulator of protein-protein interactions (PPIs) in cancer cells. The findings, published in Nature Chemical Biology (2024), revealed that Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- selectively binds to and disrupts critical PPIs involved in tumor proliferation. This discovery opens new avenues for targeted cancer therapies, particularly for malignancies resistant to conventional treatments. The study also provided detailed structural insights into the binding mechanism, which could guide the design of next-generation inhibitors.

Pharmacokinetic and toxicological evaluations of Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- have also been conducted, with results indicating favorable drug-like properties. A preclinical study reported in European Journal of Pharmaceutical Sciences (2023) demonstrated the compound's adequate absorption, distribution, and metabolic stability, along with a manageable safety profile. These findings support its progression to further stages of drug development, including potential clinical trials.

Looking ahead, researchers are exploring the compound's versatility in addressing unmet medical needs. Ongoing studies are investigating its potential in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuronal signaling pathways could prove transformative. Additionally, collaborations between academic institutions and pharmaceutical companies are underway to scale up synthesis and optimize formulations for clinical use.

In conclusion, Propanamide, N-(2-amino-3,3,3-trifluoropropyl)-3-methoxy- (CAS: 2137694-02-9) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in multiple therapeutic areas. Its unique chemical properties and mechanistic versatility make it a compelling candidate for further research and development. As the scientific community continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of targeted therapies and precision medicine.